![molecular formula C14H19NOS B5853255 N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-thienyl)acetamide CAS No. 89413-09-2](/img/structure/B5853255.png)
N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-thienyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-thienyl)acetamide, commonly known as CTH, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CTH belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which have been shown to have a range of biological effects.
Mechanism of Action
The mechanism of action of CTH involves the inhibition of N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-thienyl)acetamide, which is an enzyme responsible for the breakdown of endocannabinoids. By inhibiting N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-thienyl)acetamide, CTH increases the levels of endocannabinoids in the body, leading to the activation of cannabinoid receptors and subsequent biological effects.
Biochemical and Physiological Effects:
Studies have shown that CTH has a range of biochemical and physiological effects. These include analgesic, anti-inflammatory, anxiolytic, and anti-convulsant effects. CTH has also been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One advantage of using CTH in lab experiments is its specificity for N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-thienyl)acetamide inhibition, which allows for the study of the effects of endocannabinoids without the interference of other pathways. However, CTH has limitations in terms of its solubility and stability, which can affect its efficacy and reproducibility in experiments.
Future Directions
There are several future directions for the study of CTH and its potential therapeutic applications. One area of research is the development of more stable and soluble analogs of CTH that can be used in clinical trials. Another area of research is the investigation of the effects of CTH on other biological pathways and its potential use in the treatment of other diseases such as cancer. Additionally, further studies are needed to understand the long-term effects of CTH and its safety profile.
Synthesis Methods
The synthesis of CTH involves a multi-step process that includes the reaction of 2-thiophenecarboxylic acid with 2-aminoethanol to form 2-(2-thienyl)ethylamine. This is followed by the reaction of 2-(2-thienyl)ethylamine with cyclohexanone in the presence of a catalyst to form N-(1-cyclohexen-1-yl)ethyl-2-(2-thienyl)acetamide. The final step involves the conversion of N-(1-cyclohexen-1-yl)ethyl-2-(2-thienyl)acetamide to CTH through a simple hydrolysis reaction.
Scientific Research Applications
CTH has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and anxiety. Studies have shown that CTH acts as an N-[2-(1-cyclohexen-1-yl)ethyl]-2-(2-thienyl)acetamide inhibitor, which leads to an increase in the levels of endocannabinoids such as anandamide and 2-arachidonoylglycerol (2-AG). These endocannabinoids have been shown to have analgesic, anti-inflammatory, and anxiolytic effects.
properties
IUPAC Name |
N-[2-(cyclohexen-1-yl)ethyl]-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NOS/c16-14(11-13-7-4-10-17-13)15-9-8-12-5-2-1-3-6-12/h4-5,7,10H,1-3,6,8-9,11H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMJJYCAAQSMFQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC(=O)CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00355507 |
Source
|
Record name | 2-Thiopheneacetamide, N-[2-(1-cyclohexen-1-yl)ethyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00355507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Thiopheneacetamide, N-[2-(1-cyclohexen-1-yl)ethyl]- | |
CAS RN |
89413-09-2 |
Source
|
Record name | 2-Thiopheneacetamide, N-[2-(1-cyclohexen-1-yl)ethyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00355507 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.